GO-6976

• CAS No.: 136194-77-9
• Product Name: GO-6976
• Molecular Formula: C24H18N4O
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 3-(23-methyl-14-oxo-3,13,23-triazahexacyclo[14.7.0.02,10.04,9.011,15.017,22]tricosa-1,4,6,8,10,15,17,19,21-nonaen-3-yl)propanenitrile
• Standard InChI: InChI=1S/C24H18N4O/c1-27-17-9-4-2-7-14(17)20-21-16(13-26-24(21)29)19-15-8-3-5-10-18(15)28(12-6-11-25)23(19)22(20)27/h2-5,7-10H,6,12-13H2,1H3,(H,26,29)
• Standard InChIKey: VWVYILCFSYNJHF-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C3=C4C(=C5C6=CC=CC=C6N(C5=C31)CCC#N)CNC4=O
• Canonical SMILES: CN1C2=CC=CC=C2C3=C4C(=C5C6=CC=CC=C6N(C5=C31)CCC#N)CNC4=O
• Appearance: white solid powder
• Description: GO 6976, also known as PD-406976, is a potent inhibitor of neurotrophin-receptor intrinsic tyrosine kinase. Gö 6976 blocked neurotrophin-induced signaling and autophosphorylation of neurotrophin-specific tyrosine kinase (Trk) receptors, either Trk B in cortical neurons or Trk A in GT1-1-trk9 cells.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GO6976; GO-6976; GO 6976; PD406976; PD 406976; PD-406976.
• Reference: 1: Jung SY, Kim OB, Kang HK, Jang da H, Min BM, Yu FH. Protein kinase Cα/β inhibitor Gö6976 promotes PC12 cell adhesion and spreading through membrane recruitment and activation of protein kinase Cδ. Exp Cell Res. 2013 Feb 1;319(3):153-60. doi: 10.1016/j.yexcr.2012.10.003. Epub 2012 Oct 9. PubMed PMID: 23063429.; 2: Thompson R, Meuth M, Woll P, Zhu Y, Danson S. Treatment with the Chk1 inhibitor Gö6976 enhances cisplatin cytotoxicity in SCLC cells. Int J Oncol. 2012 Jan;40(1):194-202. doi: 10.3892/ijo.2011.1187. Epub 2011 Sep 5. PubMed PMID: 21894433.; 3: Robinson JW, Potter LR. ATP potentiates competitive inhibition of guanylyl cyclase A and B by the staurosporine analog, Gö6976: reciprocal regulation of ATP and GTP binding. J Biol Chem. 2011 Sep 30;286(39):33841-4. doi: 10.1074/jbc.M111.273565. Epub 2011 Aug 2. PubMed PMID: 21828054; PubMed Central PMCID: PMC3190780.; 4: Robinson JW, Lou X, Potter LR. The indolocarbazole, Gö6976, inhibits guanylyl cyclase-A and -B. Br J Pharmacol. 2011 Sep;164(2b):499-506. doi: 10.1111/j.1476-5381.2011.01291.x. PubMed PMID: 21366551; PubMed Central PMCID: PMC3188892.; 5: Getz TM, Mayanglambam A, Daniel JL, Kunapuli SP. Go6976 abrogates GPVI-mediated platelet functional responses in human platelets through inhibition of Syk. J Thromb Haemost. 2011 Mar;9(3):608-10. doi: 10.1111/j.1538-7836.2011.04192.x. PubMed PMID: 21251194; PubMed Central PMCID: PMC3057064.; 6: Duan GJ, Zhu J, Xu CY, Wan JY, Zhang L, Ge XD, Liu LM, Liu YS. Protective effect of Gö6976, a PKD inhibitor, on LPS/D: -GalN-induced acute liver injury in mice. Inflamm Res. 2011 Apr;60(4):357-66. doi: 10.1007/s00011-010-0278-1. Epub 2010 Nov 10. PubMed PMID: 21063746.; 7: Aaltonen V, Peltonen J. PKCalpha/beta I inhibitor Go6976 induces dephosphorylation of constitutively hyperphosphorylated Rb and G1 arrest in T24 cells. Anticancer Res. 2010 Oct;30(10):3995-9. PubMed PMID: 21036713.; 8: Feng Z, Xu S, Liu M, Zeng YX, Kang T. Chk1 inhibitor Gö6976 enhances the sensitivity of nasopharyngeal carcinoma cells to radiotherapy and chemotherapy in vitro and in vivo. Cancer Lett. 2010 Nov 28;297(2):190-7. doi: 10.1016/j.canlet.2010.05.011. Epub 2010 Jul 8. PubMed PMID: 20619533.; 9: Jia XZ, Yang SY, Zhou J, Li SY, Ni JH, An GS, Jia HT. Inhibition of CHK1 kinase by Gö6976 converts 8-chloro-adenosine-induced G2/M arrest into S arrest in human myelocytic leukemia K562 cells. Biochem Pharmacol. 2009 Mar 1;77(5):770-80. doi: 10.1016/j.bcp.2008.11.008. Epub 2008 Nov 18. PubMed PMID: 19059218.
• PubChem Compound: 3501
• Last Modified: Nov 11 2021